3-Chloro-4-(trifluoromethylthio)aniline

Specification

• CAS No.: 64628-74-6
• Molecular Formula: C7H5ClF3NS
• Molecular Weight: 227.64 g/mol
• IUPAC Name: 3-chloro-4-(trifluoromethylsulfanyl)aniline
• Standard InChI: InChI=1S/C7H5ClF3NS/c8-5-3-4(12)1-2-6(5)13-7(9,10)11/h1-3H,12H2
• Standard InChI Key: BLOPJEJSRKMVSU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N)Cl)SC(F)(F)F
• Canonical SMILES: C1=CC(=C(C=C1N)Cl)SC(F)(F)F

Introduction

Chemical Identity and Structure

3-Chloro-4-(trifluoromethylthio)aniline is an aromatic amine compound with a chlorine atom at the 3-position and a trifluoromethylthio group at the 4-position of the aniline structure. The compound is also known by its systematic name 3-chloro-4-(trifluoromethylsulfanyl)aniline and is identified by the unique CAS Registry Number 64628-74-6. Its molecular structure features a benzene ring with an amino group, a chlorine atom, and a trifluoromethylthio group arranged in a specific pattern that contributes to its chemical reactivity and physical properties. The presence of the trifluoromethylthio group introduces unique electronic effects that influence the compound's behavior in various chemical reactions and applications.

The molecular formula of 3-Chloro-4-(trifluoromethylthio)aniline is C₇H₅ClF₃NS, indicating its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and sulfur atoms. This composition gives the compound a distinctive set of chemical properties that make it valuable in specific research and industrial contexts.

3-Chloro-4-(trifluoromethylthio)aniline possesses a set of well-defined physical and chemical properties that are important for understanding its behavior in various applications and environments. The compound has a molecular weight of 227.63500 g/mol, indicating its relatively moderate size among organic compounds. Its exact mass of 226.97800 provides a reference point for analytical identification through mass spectrometry.

The physical state of 3-Chloro-4-(trifluoromethylthio)aniline at standard conditions can be inferred from its melting point of 41-43°C, suggesting it exists as a solid at room temperature but transitions to a liquid state with moderate heating. The compound has a boiling point of 211.2°C at 760 mmHg, indicating its volatility at elevated temperatures.

Table 1 below summarizes the key physical and chemical properties of 3-Chloro-4-(trifluoromethylthio)aniline:

Property	Value	Unit
Molecular Weight	227.63500	g/mol
Density	1.5	g/cm³
Melting Point	41-43	°C
Boiling Point	211.2	°C at 760 mmHg
Flash Point	81.6	°C
Exact Mass	226.97800	-
PSA (Polar Surface Area)	51.32000	Ų
LogP	4.11530	-
Index of Refraction	1.55	-

The LogP value of 4.11530 indicates that 3-Chloro-4-(trifluoromethylthio)aniline is significantly lipophilic, suggesting good solubility in organic solvents and limited water solubility. This property is important for predicting the compound's behavior in biological systems and its environmental fate. The Polar Surface Area (PSA) of 51.32000 Ų provides insight into the compound's ability to permeate cell membranes and its potential bioavailability.

Transportation and Regulatory Information

3-Chloro-4-(trifluoromethylthio)aniline is classified as a hazardous material for transportation purposes. It is assigned UN number UN2811 and falls under hazard class 6.1 (Toxic substances) with packing group III. The proper shipping name for this compound is "Toxic solid, organic, n.o.s. (3-Chloro-4-(trifluoromethylthio)aniline)", which must be used in all shipping documentation.

The transportation regulations for this compound apply across different transportation modes:

• For road transport (TDG): UN2811, Hazard Class 6.1, Packing Group III

• For air transport (IATA): UN2811, Hazard Class 6.1, Packing Group III

• For maritime transport (IMDG/IMO): UN2811, Hazard Class 6.1, Packing Group III

From a regulatory perspective, 3-Chloro-4-(trifluoromethylthio)aniline is subject to various chemical control regulations globally. The compound has an HS Code of 2930909090, which is used for international trade classification. This code falls under the category of "other organo-sulphur compounds" with specific tariff implications: VAT 17.0%, tax rebate rate 13.0%, MFN tariff 6.5%, and general tariff 30.0%.